Cas no 2418680-44-9 ((9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418680-44-9
• MF: C₂₇H₂₇N₅O₂S
• MW: 485.60058426857
• CID: 5677306
• PubChem ID: 165768517
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26629426
• 2418680-44-9
• (9H-fluoren-9-yl)methyl 4-[3-(azidomethyl)-2-methyl-5-sulfanylphenyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C27H27N5O2S/c1-18-19(16-29-30-28)14-20(35)15-26(18)31-10-12-32(13-11-31)27(33)34-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25,35H,10-13,16-17H2,1H3
• InChI Key： MTNIXGYQDYDNDC-UHFFFAOYSA-N
• SMILES： SC1C=C(CN=[N+]=[N-])C(C)=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 485.18854629g/mol
• Monoisotopic Mass: 485.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 48.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418680-44-9)

The compound (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate, identified by its CAS number 2418680-44-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a fluorene moiety linked to a piperazine ring, further functionalized with an azidomethyl group and a sulfanylphenyl substituent, which collectively contribute to its unique chemical and pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with piperazine derivatives emerging as particularly promising scaffolds for drug discovery. The presence of the azidomethyl group in this compound suggests potential utility in click chemistry applications, enabling facile conjugation with other biomolecules. This feature is particularly relevant in the context of biopharmaceutical development, where site-specific modifications are often required to enhance drug efficacy and target specificity.

The sulfanylphenyl substituent adds another layer of complexity to the molecule, influencing both its electronic properties and potential interactions with biological targets. Sulfur-containing heterocycles are well-documented for their role in modulating enzyme activity and receptor binding, making this compound a valuable candidate for further investigation. Current research indicates that such structural motifs may contribute to improved pharmacokinetic profiles, including enhanced solubility and metabolic stability.

The fluorene core of the molecule provides additional advantages, including favorable photophysical properties that may be exploited in diagnostic imaging or photodynamic therapy applications. Fluorene derivatives are increasingly recognized for their ability to form stable complexes with biological molecules, facilitating targeted drug delivery systems. This characteristic is particularly intriguing in the context of oncology research, where precise delivery of therapeutic agents remains a critical challenge.

Recent studies have highlighted the importance of multi-targeted approaches in addressing complex diseases such as cancer and neurodegenerative disorders. The structural features of (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate position it as a versatile tool for investigating such mechanisms. The combination of the piperazine scaffold with functional groups like the azidomethyl and sulfanylphenyl moieties allows for selective interactions with various biological pathways, potentially leading to the discovery of novel therapeutic interventions.

In vitro studies have begun to elucidate the pharmacological profile of this compound, revealing promising activities against a range of targets. Initial data suggest that it may exhibit inhibitory effects on enzymes implicated in inflammation and cell proliferation, two key mechanisms involved in disease pathogenesis. Furthermore, the compound's ability to undergo bioconjugation via its azidomethyl group opens up possibilities for designing prodrugs or targeted therapeutics that release active species at specific sites within the body.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry, particularly in the area of transition-metal-catalyzed reactions. These methodologies have enabled the construction of complex molecular architectures with high precision and yield, facilitating rapid progress in drug discovery efforts. The availability of synthetic routes for such intricate molecules underscores the growing capability within the pharmaceutical industry to develop innovative therapeutics tailored to unmet medical needs.

As research continues to uncover new applications for this class of compounds, it is anticipated that derivatives of (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate will play a pivotal role in next-generation pharmaceuticals. The integration of cutting-edge chemical techniques with sophisticated biological assays will be essential in realizing this potential. Collaborative efforts between chemists and biologists are likely to yield insights that will transform our understanding of disease mechanisms and therapeutic strategies.

In conclusion, the compound (9H-fluoren-9-yl)methyl 4-3-(azidomethyl)-2-methyl-5-sulfanylphenylpiperazine-1-carboxylate exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising pharmacological properties make it a compelling candidate for further exploration. As scientific methodologies continue to evolve, compounds like this one will undoubtedly contribute significantly to advancements in medicine and biotechnology.